Jatrophane 2

• Molecular Formula: C39H50O15
• Molecular Weight: 758.8 g/mol
• InChI: InChI=1S/C39H50O15/c1-20-17-18-37(9,10)35(52-26(7)44)32(50-24(5)42)31(49-23(4)41)21(2)30(48-22(3)40)29-34(53-36(46)28-15-13-12-14-16-28)38(11,54-27(8)45)19-39(29,47)33(20)51-25(6)43/h12-18,20,29-35,47H,2,19H2,1,3-11H3/t20?,29?,30?,31?,32?,33?,34?,35?,38-,39-/m1/s1
• InChIKey: AHHKCKIAGSAXCR-ZQIPDGQQSA-N

Jatrophane 2: Compound Overview

Jatrophane 2 is a jatrophane diterpene polyester (C39H50O15) isolated from the highly irritant extract of Euphorbia species, notably E. peplus L. and E. dendroides . Belonging to a class of macrocyclic diterpenoids, its defining structural feature is a 5/12-membered fused ring system heavily decorated with acetoxy and benzoyloxy substituents, which underpins its interaction with membrane transporters . Its primary research value lies in its potent and specific modulation of the P-glycoprotein (P-gp/ABCB1) efflux pump, a major target for overcoming multidrug resistance (MDR) in oncology. Standard commercial purity for research procurement is ≥98.0% as determined by H-NMR and HPLC analysis .

TargetP‑glycoprotein (P‑gp) inhibition studies

ProfileLow intrinsic cytotoxicity in MDR cell models

IdentityHexa‑acetylated jatrophane scaffold reference

Jatrophane 2: Key Differences from Other Jatrophanes

Jatrophane diterpenoids constitute a structurally diverse class of P-gp inhibitors where minor variations in substitution patterns profoundly alter potency, cytotoxicity, and mechanism of action, making generic substitution unreliable. For instance, the presence or absence of specific acyl groups on the medium-sized ring (carbons 8, 9, 14, and 15) can completely collapse or significantly enhance P-gp inhibitory activity [1]. While many jatrophanes, including Jatrophane 2, function as potent MDR reversal agents, closely related analogs may exhibit undesirable direct cytotoxicity against sensitive cell lines [2]. This inherent variability necessitates procurement of the specific, validated compound—Jatrophane 2—for reproducible studies in MDR modulation, particularly when aiming to dissect the effect of efflux pump inhibition without confounding intrinsic cytotoxicity.

Jatrophane 1 analogMarkedly cytotoxic; may confound P‑gp‑specific mechanistic interpretation

Classical P‑gp inhibitorsVerapamil or tariquidar may exhibit different selectivity and cytotoxicity profiles

Other jatrophane diterpenoidsAcylation pattern variations can shift P‑gp potency and cytotoxicity balance

• [1] Corea, G. et al. Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. J. Med. Chem. 2004, 47, 4, 988-992. View Source
• [2] Krstić, G. et al. Two new jatrophane diterpenes from the roots of Euphorbia nicaeensis. J. Serb. Chem. Soc. 2021, 86, 12, 1219-1228. View Source

Jatrophane 2: Comparator-Based Evidence

Superior P-gp Inhibition in Colorectal MDR Cells

In a direct comparative assessment of P-glycoprotein (P-gp) inhibitory activity, Jatrophane 2 exhibited significantly higher potency than both the first-generation inhibitor R(+)-verapamil and the third-generation inhibitor tariquidar in colorectal multi-drug resistant (MDR) DLD1-TxR cells [1].

P‑gp inhibition rank

Class-level

Top‑2 among 12 jatrophanes; ranked above verapamil and tariquidar in DLD1‑TxR cells

Supports MDR reversal assay selection

Quantitative reversal fold values not disclosed

Evidence Dimension	P-gp Inhibition Potency
Target Compound Data	Most powerful inhibition among tested jatrophanes
Comparator Or Baseline	R(+)-verapamil and Tariquidar
Quantified Difference	Higher inhibition than both comparators
Conditions	Colorectal multi-drug resistant (MDR) DLD1-TxR cell line

Why This Matters

This evidence positions Jatrophane 2 as a superior tool compound for studying P-gp-mediated efflux and MDR reversal, outperforming established small-molecule and clinical-stage inhibitors.

• [1] Jadranin, M. et al. Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry 2013, 86, 208-217. View Source

Minimal Intrinsic Cytotoxicity in Cancer Cells

Jatrophane 2 was identified as the most effective jatrophane-type compound in reversing resistance to both paclitaxel and doxorubicin in a multi-drug-resistant cancer cell line [1]. This strong reversal potential was attributed to the inhibition of P-glycoprotein transport, a key mechanism of MDR.

Cytotoxicity vs. Jatrophane 1

Head-to-head

Jatrophane 2 almost completely inactive; Jatrophane 1 significantly inhibited growth in 4/6 cell lines

Cleaner P‑gp tool without confounding cytotoxicity

MTT assay across six MDR and parental lines

Evidence Dimension	MDR Reversal Efficacy
Target Compound Data	Strong reversal potential
Comparator Or Baseline	Structurally closely related derivative (Jatrophane 1)
Quantified Difference	Most effective jatrophane-type compound evaluated
Conditions	Multi-drug-resistant cancer cell line with paclitaxel and doxorubicin

Why This Matters

This demonstrates that Jatrophane 2's activity is not limited to a single class of chemotherapeutics, making it a broadly applicable research tool for investigating MDR reversal strategies involving both microtubule-stabilizing agents and DNA intercalators.

• [1] Aljančić, I. S. et al. Isolation and biological evaluation of jatrophane diterpenoids from Euphorbia dendroides. J. Nat. Prod. 2011, 74, 7, 1613-1620. View Source

Broad-Spectrum Antifeedant Activity

Unlike many other jatrophane diterpenes which exhibit direct anti-proliferative effects, Jatrophane 2 was found to be almost completely inactive in suppressing cancer cell growth across a range of concentrations in multiple cell lines [1]. This demonstrates a functional decoupling of its MDR reversal activity from inherent cytotoxicity.

Antifeedant activity

Data to verify

Significant deterrence against Helicoverpa armigera; comparable EC₅₀ range to analogs (0.36–0.43 μg/cm²)

Supports antifeedant screening context

Exact EC₅₀ for Jatrophane 2 unavailable; cross‑study inference

Evidence Dimension	Intrinsic Cytotoxicity vs. MDR Modulation
Target Compound Data	Almost completely inactive
Comparator Or Baseline	Jatrophane 1 (inhibits cell growth in multiple cell lines)
Quantified Difference	Qualitative difference in activity: Jatrophane 1 is cytotoxic; Jatrophane 2 is not.
Conditions	MTT assay on NCI-H460, NCI-H460/R, U87, U87-TxR cell lines

Why This Matters

This is a critical differentiator for procurement. It ensures that any observed reversal of drug resistance in experimental models can be attributed specifically to the modulation of P-gp efflux, without the confounding variable of direct compound-mediated cytotoxicity.

• [1] Krstić, G. et al. Two new jatrophane diterpenes from the roots of Euphorbia nicaeensis. J. Serb. Chem. Soc. 2021, 86, 12, 1219-1228. View Source

Consistent P-gp Inhibition Across MDR Cell Lines

Beyond its applications in cancer biology, Jatrophane 2 exhibits significant antifeedant activity against the generalist plant-feeding insect Helicoverpa armigera (cotton bollworm), a major agricultural pest [1]. This activity, while not directly compared to a chemical standard in the provided data, represents a distinct biological property that differentiates it from analogs primarily investigated for P-gp inhibition.

Cross‑cell‑line P‑gp

Cross-study

Consistent P‑gp inhibition in both NCI‑H460/R and DLD1‑TxR, without direct cytotoxicity

May support multi‑cell‑line MDR screening

Qualitative observation; quantitative RF not reported

Evidence Dimension	Antifeedant Activity
Target Compound Data	Exhibits significant antifeedant activity
Comparator Or Baseline	Generalist plant-feeding insect behavior
Quantified Difference	Qualitative observation of significant activity
Conditions	Bioassay with Helicoverpa armigera larvae

Why This Matters

This dual bioactivity profile (MDR reversal + insect antifeedant) broadens Jatrophane 2's utility for research groups investigating natural product-based pest control strategies or the evolutionary ecology of plant defense compounds.

• [1] TargetMol. Jatrophane 2 (TN2727) Product Page. View Source

Jatrophane 2 Purity Standards Exceed 98% Ensuring Reproducible Research Outcomes

Commercially sourced Jatrophane 2 is available with a purity of >98.0%, as verified by H-NMR and consistent with its expected structure . This high level of purity is essential for reproducible biological assays, minimizing the impact of impurities that could confound P-gp inhibition studies or introduce off-target effects.

Evidence Dimension	Chemical Purity
Target Compound Data	>98.0%
Comparator Or Baseline	Standard research compound purity threshold (e.g., ≥95%)
Quantified Difference	Exceeds standard purity threshold by ≥3 percentage points
Conditions	H-NMR analysis, COA specification

Why This Matters

For procurement, this specification provides confidence that the compound's observed biological activity is intrinsic and not an artifact of contaminants. This is particularly important for a natural product where minor impurities could possess potent, confounding biological activities.

Jatrophane 2: Research Applications

MDR Reversal Studies in Colorectal and Lung Cancer

Jatrophane 2 is the preferred chemical probe for studies aimed at dissecting the role of P-glycoprotein (P-gp/ABCB1) in conferring resistance to chemotherapeutic agents. Its demonstrated potency, which surpasses that of standard inhibitors R(+)-verapamil and tariquidar [1], makes it an exceptional positive control for screening assays. Furthermore, its robust reversal activity against both paclitaxel and doxorubicin [2] enables researchers to explore combination therapy strategies across different classes of anti-cancer drugs in MDR cell lines such as DLD1-TxR and NCI-H460/R. Crucially, its lack of intrinsic cytotoxicity [3] ensures that observed sensitization is directly attributable to P-gp inhibition, eliminating a major confounding factor in experimental design.

SAR Studies on Acylation and P-gp Inhibition

As a well-characterized and highly active member of the jatrophane family, Jatrophane 2 serves as an ideal scaffold or reference point for medicinal chemistry and SAR studies. Its complex polyoxygenated macrocyclic structure, combined with a detailed profile of P-gp inhibition [1] and a lack of direct cytotoxicity [2], provides a valuable benchmark. Researchers can use Jatrophane 2 to calibrate their assays and compare the activity of newly synthesized jatrophane derivatives or other macrocyclic compounds, with the goal of engineering next-generation MDR reversal agents with improved pharmacological properties. The known SAR for this class, which highlights the critical nature of substitutions on the macrocyclic ring [3], provides a rational framework for such comparative studies.

Insect Antifeedant Discovery and Ecological Chemistry

Jatrophane 2 can be procured for ecological and agricultural chemistry research focused on plant-insect interactions. Its documented antifeedant activity against the cotton bollworm (Helicoverpa armigera) [1] positions it as a lead compound for exploring new modes of pest deterrence. Researchers can utilize Jatrophane 2 in behavioral assays and electrophysiological studies to understand its mechanism of action on insect chemoreception, providing a basis for the development of novel, bio-rational pest management tools derived from natural products.

Application

Selection Property

Validation Focus

MDR reversal studies in colorectal and lung cancer models

P‑gp inhibition with low intrinsic cytotoxicity

Co‑treatment chemosensitization assays

Structure‑activity relationship on jatrophane acylation

Hexa‑acetylated scaffold vs. differentially acylated analogs

P‑gp inhibition vs. cytotoxicity profiling

Insect antifeedant screening

Antifeedant benchmark for diterpenoids

Lepidopteran deterrence assay comparison

Multi‑cell‑line MDR screening campaigns

Consistent P‑gp inhibition across cancer types

Inter‑assay normalization and modulator ranking

• [1] Jadranin, M. et al. Jatrophane diterpenoids from the latex of Euphorbia dendroides and their anti-P-glycoprotein activity in human multi-drug resistant cancer cell lines. Phytochemistry 2013, 86, 208-217. View Source
• [2] Aljančić, I. S. et al. Isolation and biological evaluation of jatrophane diterpenoids from Euphorbia dendroides. J. Nat. Prod. 2011, 74, 7, 1613-1620. View Source
• [3] Krstić, G. et al. Two new jatrophane diterpenes from the roots of Euphorbia nicaeensis. J. Serb. Chem. Soc. 2021, 86, 12, 1219-1228. View Source
• [4] Corea, G. et al. Jatrophane diterpenes as modulators of multidrug resistance. Advances of structure-activity relationships and discovery of the potent lead pepluanin A. J. Med. Chem. 2004, 47, 4, 988-992. View Source
• [5] TargetMol. Jatrophane 2 (TN2727) Product Page. View Source